6-Mercaptoriboflavin 6-Mercaptoriboflavin
Brand Name: Vulcanchem
CAS No.: 101760-88-7
VCID: VC20770746
InChI: InChI=1S/C17H20N4O6S/c1-6-3-8-11(14(28)7(6)2)18-12-15(19-17(27)20-16(12)26)21(8)4-9(23)13(25)10(24)5-22/h3,9-10,13,22-25H,4-5H2,1-2H3,(H2,19,20,26,27)
SMILES: CC1=C(C(=S)C2=NC3=C(NC(=O)NC3=O)N(C2=C1)CC(C(C(CO)O)O)O)C
Molecular Formula: C17H20N4O6S
Molecular Weight: 408.4 g/mol

6-Mercaptoriboflavin

CAS No.: 101760-88-7

Cat. No.: VC20770746

Molecular Formula: C17H20N4O6S

Molecular Weight: 408.4 g/mol

* For research use only. Not for human or veterinary use.

6-Mercaptoriboflavin - 101760-88-7

Specification

CAS No. 101760-88-7
Molecular Formula C17H20N4O6S
Molecular Weight 408.4 g/mol
IUPAC Name 7,8-dimethyl-6-sulfanylidene-10-(2,3,4,5-tetrahydroxypentyl)-1H-benzo[g]pteridine-2,4-dione
Standard InChI InChI=1S/C17H20N4O6S/c1-6-3-8-11(14(28)7(6)2)18-12-15(19-17(27)20-16(12)26)21(8)4-9(23)13(25)10(24)5-22/h3,9-10,13,22-25H,4-5H2,1-2H3,(H2,19,20,26,27)
Standard InChI Key XWPMQSWESYKPEA-UHFFFAOYSA-N
SMILES CC1=C(C(=S)C2=NC3=C(NC(=O)NC3=O)N(C2=C1)CC(C(C(CO)O)O)O)C
Canonical SMILES CC1=C(C(=S)C2=NC3=C(NC(=O)NC3=O)N(C2=C1)CC(C(C(CO)O)O)O)C

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